Cas no 54146-66-6 (2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester)
54146-66-6 structure
Product Name:2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
CAS No:54146-66-6
MF:C11H20O3
MW:200.274703979492
CID:355329
PubChem ID:20455347
Update Time:2025-04-19
2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester
- 2-hydroxyheptyl 2-methylprop-2-enoate
- Methacrylic acid (2-hydroxyheptyl) ester
- 54146-66-6
- SCHEMBL11051294
- DTXSID10607387
-
- Inchi: 1S/C11H20O3/c1-4-5-6-7-10(12)8-14-11(13)9(2)3/h10,12H,2,4-8H2,1,3H3
- InChI Key: HZLWTIZAQDDERP-UHFFFAOYSA-N
- SMILES: OC(COC(C(=C)C)=O)CCCCC
Computed Properties
- Exact Mass: 200.1413
- Monoisotopic Mass: 200.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Propenoic acid, 2-methyl-, 2-hydroxyheptyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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